Cas no 95336-80-4 (4,4'-Sulfonylbis[2-(propan-2-yl)phenol])

• Product Name: 4,4'-Sulfonylbis[2-(propan-2-yl)phenol]
• CAS No: 95336-80-4
• MF: C₁₈H₂₂O₄S
• MW: 334.429884433746
• CID: 2818874
• PubChem ID: 18432304
• Update Time: 2025-04-21

4,4'-Sulfonylbis[2-(propan-2-yl)phenol] Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfonylbis[2-(propan-2-yl)phenol]
• 95336-80-4
• DTXSID00593720
• SCHEMBL4906903

• Inchi： 1S/C18H22O4S/c1-11(2)15-9-13(5-7-17(15)19)23(21,22)14-6-8-18(20)16(10-14)12(3)4/h5-12,19-20H,1-4H3
• InChI Key： JKXZYXAOMCOBNC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)C(C)C)O)(C1=CC=C(C(=C1)C(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 334.12388035Da
• Monoisotopic Mass: 334.12388035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83Ų